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Compound of Interest

Compound Name: 2-Cyclopentylazepane

Cat. No.: B12347917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed methodology for the

synthesis and characterization of the novel compound, 2-Cyclopentylazepane. Due to the

absence of published data for this specific molecule, this document outlines a plausible

synthetic route and expected analytical data based on established chemical principles and

analogous transformations. This guide is intended to serve as a foundational resource for

researchers interested in the synthesis and evaluation of novel azepane derivatives.

Proposed Synthesis of 2-Cyclopentylazepane
A logical and efficient approach to the synthesis of 2-Cyclopentylazepane is through a

reductive amination pathway. This method involves the formation of an enamine intermediate

from a ketone precursor, followed by reduction to the desired saturated heterocyclic amine.

A plausible precursor for this synthesis is 2-(cyclopentanecarbonyl)cyclohexan-1-one. The

proposed two-step synthesis is outlined below:

Step 1: Enamine Formation. The reaction of 2-(cyclopentanecarbonyl)cyclohexan-1-one with

ammonia.

Step 2: Reductive Cyclization and Amination. The subsequent reduction of the enamine

intermediate to yield 2-Cyclopentylazepane.
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Characterization of 2-Cyclopentylazepane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12347917#synthesis-and-characterization-of-2-
cyclopentylazepane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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